N-(3-(dimethylamino)propyl)-3,4-dimethoxy-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-3,4-dimethoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C22H27N3O3S.ClH/c1-15-7-9-17-20(13-15)29-22(23-17)25(12-6-11-24(2)3)21(26)16-8-10-18(27-4)19(14-16)28-5;/h7-10,13-14H,6,11-12H2,1-5H3;1H
• InChI Key: QCCVMZOMPONXKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C22H28ClN3O3S
• Molecular Weight: 450.0 g/mol
• CAS No.: 1216701-36-8

Description

N-(3-(dimethylamino)propyl)-3,4-dimethoxy-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H28ClN3O3S and its molecular weight is 449.99. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, including those structurally similar to the specified compound, have been studied for their corrosion inhibiting effects against steel in acidic solutions. These inhibitors show high efficiency, stabilizing steel surfaces through both physical and chemical adsorption, as highlighted by experimental and theoretical (DFT) studies (Hu et al., 2016).

Antimicrobial and Anti-inflammatory Applications

Compounds derived from thiazole and thiazoline, structurally related to the specified chemical, have been synthesized and identified for their potential anti-inflammatory activity. These derivatives have shown effectiveness across various concentrations, with certain compounds demonstrating no adverse effects on myocardial function (Lynch et al., 2006). Additionally, novel heterocyclic compounds synthesized from similar structural frameworks have been evaluated for their analgesic and anti-inflammatory activities, exhibiting significant COX-2 inhibitory effects (Abu‐Hashem et al., 2020).

Heterocyclic Synthesis

Efficient methods have been developed for synthesizing benzothiazole- and benzimidazole-based heterocycles, utilizing compounds with structural similarities to the specified chemical. These methods involve microwave-mediated reactions, providing a versatile approach to building novel heterocyclic compounds (Darweesh et al., 2016). Furthermore, the generation of a diverse compound library through various alkylation and ring closure reactions, starting from ketonic Mannich bases similar to the specified compound, has been explored, leading to a range of structurally varied heterocycles (Roman, 2013).

Mechanism of Action

Target of Action

The primary target of N-(3-(dimethylamino)propyl)-3,4-dimethoxy-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is the cyclooxygenase (COX) enzymes . These enzymes are crucial in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .

Mode of Action

This compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition results in a decrease in the production of thromboxane, prostaglandins, and prostacyclin .

Biochemical Pathways

The inhibition of COX enzymes by this compound affects the arachidonic acid pathway . This pathway is responsible for the production of various eicosanoids, including prostaglandins and thromboxanes, which play key roles in inflammation and pain signaling .

Pharmacokinetics

The compound’s ability to inhibit cox enzymes suggests it is able to reach its target sites in the body .

Result of Action

The inhibition of COX enzymes by this compound leads to a decrease in the production of prostaglandins and thromboxanes . This can result in reduced inflammation and pain signaling, as these molecules are key mediators of these processes .